Cas no 103027-97-0 (1H-indole-2,6-dicarboxylic acid)
1H-Indole-2,6-dicarboxylic acid is a heterocyclic aromatic compound featuring both indole and dicarboxylic acid functional groups. This structure imparts versatility in synthetic chemistry, particularly as a building block for pharmaceuticals, agrochemicals, and advanced materials. The presence of two carboxyl groups at the 2- and 6-positions allows for selective derivatization, enabling the synthesis of diverse derivatives with tailored properties. Its rigid indole core contributes to stability and potential π-π stacking interactions, making it useful in coordination chemistry and supramolecular applications. The compound’s high purity and well-defined reactivity profile ensure reproducibility in research and industrial processes. It is commonly employed in the development of bioactive molecules and functional materials.
103027-97-0 structure
Product Name:1H-indole-2,6-dicarboxylic acid
CAS No:103027-97-0
MF:C10H7NO4
MW:205.166882753372
MDL:MFCD03095180
CID:136321
PubChem ID:4715441
Update Time:2025-05-26
1H-indole-2,6-dicarboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indole-2,6-dicarboxylicacid
- Indole-2,6-dicarboxylic acid
- 6-CARBOXYINDOLE-2-CARBOXYLIC ACID
- Indol-2,6-dicarbonsaeure
- 1H-INDOLE-2,6-DICARBOXYLIC ACID
- FT-0653179
- MFCD03095180
- AB01333499-02
- 6-Carboxyindole-2-carboxylicacid
- AS-60635
- NCGC00340824-01
- DTXSID10405865
- AMY36476
- 103027-97-0
- SCHEMBL69851
- AKOS001476962
- CS-0060428
- J-504695
- DB-019207
- STK893425
- BBL020735
- 1H-indole-2,6-dicarboxylic acid
-
- MDL： MFCD03095180
- Inchi： 1S/C10H7NO4/c12-9(13)6-2-1-5-3-8(10(14)15)11-7(5)4-6/h1-4,11H,(H,12,13)(H,14,15)
- InChI Key： WXXRCNKKYCNYFF-UHFFFAOYSA-N
- SMILES： OC(C1=CC2C=CC(C(=O)O)=CC=2N1)=O
Computed Properties
- Exact Mass: 205.03800
- Monoisotopic Mass: 205.038
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 291
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 90.4A^2
Experimental Properties
- Density: 1.616
- Boiling Point: 578.5 °C at 760 mmHg
- Flash Point: 303.7 °C
- Refractive Index: 1.763
- PSA: 90.39000
- LogP: 1.56430
1H-indole-2,6-dicarboxylic acid Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1H-indole-2,6-dicarboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | I627068-100mg |
1H-Indole-2,6-dicarboxylic Acid |
103027-97-0 | 100mg |
$ 75.00 | 2023-04-15 | ||
| TRC | I627068-500mg |
1H-Indole-2,6-dicarboxylic Acid |
103027-97-0 | 500mg |
$ 282.00 | 2023-04-15 | ||
| TRC | I627068-1g |
1H-Indole-2,6-dicarboxylic Acid |
103027-97-0 | 1g |
$ 375.00 | 2022-06-02 | ||
| Fluorochem | 064539-1g |
1H-Indole-2,6-dicarboxylic acid |
103027-97-0 | 95% | 1g |
￡156.00 | 2022-03-01 | |
| Fluorochem | 064539-5g |
1H-Indole-2,6-dicarboxylic acid |
103027-97-0 | 95% | 5g |
￡465.00 | 2022-03-01 | |
| Fluorochem | 064539-10g |
1H-Indole-2,6-dicarboxylic acid |
103027-97-0 | 95% | 10g |
￡698.00 | 2022-03-01 | |
| Chemenu | CM242124-5g |
1H-Indole-2,6-dicarboxylic acid |
103027-97-0 | 95% | 5g |
$695 | 2021-08-04 | |
| abcr | AB382783-1 g |
1H-Indole-2,6-dicarboxylic acid; . |
103027-97-0 | 1g |
€268.10 | 2023-04-25 | ||
| abcr | AB382783-5 g |
1H-Indole-2,6-dicarboxylic acid; . |
103027-97-0 | 5g |
€723.70 | 2023-04-25 | ||
| abcr | AB382783-10 g |
1H-Indole-2,6-dicarboxylic acid; . |
103027-97-0 | 10g |
€1011.00 | 2023-04-25 |
1H-indole-2,6-dicarboxylic acid Related Literature
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
103027-97-0 (1H-indole-2,6-dicarboxylic acid) Related Products
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- 5323-57-9(Quinoline-2,4-dicarboxylic Acid)
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